Diacetyl acetanilide

• Molecular Formula: C12H13NO3
• Molecular Weight: 219.24 g/mol
• IUPAC Name: 2-acetyl-3-oxo-N-phenylbutanamide
• InChI: InChI=1S/C12H13NO3/c1-8(14)11(9(2)15)12(16)13-10-6-4-3-5-7-10/h3-7,11H,1-2H3,(H,13,16)
• InChI Key: IZUUCZZWIFAMOW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(C(=O)C)C(=O)NC1=CC=CC=C1

Description

Diacetyl acetanilide is a useful research compound. Its molecular formula is C12H13NO3 and its molecular weight is 219.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of acetylacetone (5 g) and triethylamine (5.2 g) in dry benzene (50 ml) was treated with phenyl isocyanate (6 g) in dry benzene (25 ml). The mixture was stirred for 3 hr at room temperature. Water (50 ml) was then added, the mixture shaken and the water layer separated. The benzene solution was extracted with two further portions (25 ml) of water and the combined aqueous extracts acidified with dilute hydrochloric acid. The product precipitated and was collected by filtration, washed with water and dried. Diacetyl acetanilide (7.9 g, 73%) was obtained as a colourless solid, m.p. 119°-121° C.